Cas no 865458-69-1 (5,6,7,8-tetrahydro-7-phenyl-Isoquinoline)

• Product Name: 5,6,7,8-tetrahydro-7-phenyl-Isoquinoline
• CAS No: 865458-69-1
• MF: C₁₅H₁₅N
• MW: 209.286303758621
• CID: 2144587
• PubChem ID: 69489633
• Update Time: 2025-04-21

5,6,7,8-tetrahydro-7-phenyl-Isoquinoline Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-7-phenyl-Isoquinoline
• LQOJYWJSOZUKGA-UHFFFAOYSA-N
• 865458-69-1
• 7-phenyl-5,6,7,8-tetrahydroisoquinoline
• SCHEMBL5563422
• 7-phenyl-5,6,7,8-tetrahydro-isoquinoline
• DB-317008

• Inchi： 1S/C15H15N/c1-2-4-12(5-3-1)14-7-6-13-8-9-16-11-15(13)10-14/h1-5,8-9,11,14H,6-7,10H2
• InChI Key： LQOJYWJSOZUKGA-UHFFFAOYSA-N
• SMILES： N1C=CC2=C(C=1)CC(C1C=CC=CC=1)CC2

Computed Properties

• Exact Mass: 209.120449483Da
• Monoisotopic Mass: 209.120449483Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9Ų